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Compound of Interest

Compound Name: Methyl p-toluenesulfinate

Cat. No.: B049993 Get Quote

A Critical Note on Safety Data Sheet (SDS) Availability: Comprehensive and verified safety and

disposal information for methyl p-toluenesulfinate (CAS 672-78-6) is not readily available in

publicly accessible domains. The following guidance is based on general principles of

laboratory safety and chemical waste management. It is imperative for all personnel to obtain a

substance-specific Safety Data Sheet (SDS) from the manufacturer or supplier before handling

or disposing of this chemical.[1][2][3] Extrapolating safety measures from related but distinct

compounds, such as methyl p-toluenesulfonate, is dangerous and should not be done.

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste is a cornerstone of a safe and environmentally responsible

laboratory. This guide provides a procedural framework for the handling and disposal of methyl
p-toluenesulfinate, with a primary emphasis on safety in the absence of complete hazard

information.

Available Compound Data
The following table summarizes the limited available data for methyl p-toluenesulfinate. The

absence of comprehensive hazard data underscores the need for cautious handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b049993?utm_src=pdf-interest
https://www.benchchem.com/product/b049993?utm_src=pdf-body
https://blog.vingapp.com/the-importance-of-chemical-material-safety-data-sheets
https://www.chemicals.co.uk/blog/the-importance-of-material-safety-data-sheets
https://medicalwastefl.net/why-is-it-important-to-read-the-sds/
https://www.benchchem.com/product/b049993?utm_src=pdf-body
https://www.benchchem.com/product/b049993?utm_src=pdf-body
https://www.benchchem.com/product/b049993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

Chemical Name Methyl p-toluenesulfinate

Synonyms
Methyl 4-methylbenzenesulfinate, p-

Toluenesulfinic Acid Methyl Ester

CAS Number 672-78-6

Molecular Formula C₈H₁₀O₂S

Molecular Weight 170.23 g/mol

Appearance Pale Yellow Oil

Boiling Point 86-88 °C @ 4 Torr

Storage 2-8°C, Refrigerator

Immediate Safety and Handling Protocol
In the absence of a complete SDS, treat methyl p-toluenesulfinate as a hazardous

substance.[4] The "thumb rule" for handling unknown chemicals is to assume they are

dangerous.[5]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.[6]

Hand Protection: Use chemical-resistant gloves.[6]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[5]

Handling:

All handling of methyl p-toluenesulfinate should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[6]

Avoid direct contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[7]
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Ensure that emergency equipment, such as an eyewash station and safety shower, is readily

accessible.[8]

Disposal Decision Workflow
The proper disposal of any chemical, especially one with incomplete hazard data, requires a

systematic and cautious approach. The following workflow illustrates the necessary steps to

ensure safe and compliant disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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